Cas no 1157777-51-9 (5-(4-Methanesulfonylphenoxy)pentanoic acid)

• Product Name: 5-(4-Methanesulfonylphenoxy)pentanoic acid
• CAS No: 1157777-51-9
• MF: C₁₂H₁₆O₅S
• MW: 272.317442893982
• CID: 5054304
• Update Time: 2025-06-30

5-(4-Methanesulfonylphenoxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methanesulfonylphenoxy)pentanoic acid
• NE39782
• 5-(4-methylsulfonylphenoxy)pentanoic acid
• Z1259040989
• 5-(4-Methanesulfonylphenoxy)pentanoic acid

• Inchi： 1S/C12H16O5S/c1-18(15,16)11-7-5-10(6-8-11)17-9-3-2-4-12(13)14/h5-8H,2-4,9H2,1H3,(H,13,14)
• InChI Key： PPVKOJFNJCZUQK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)OCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 272.07184478 g/mol
• Monoisotopic Mass: 272.07184478 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89
• Molecular Weight: 272.32

Additional information on 5-(4-Methanesulfonylphenoxy)pentanoic acid

5-(4-Methanesulfonylphenoxy)pentanoic acid (CAS No. 1157777-51-9): An Overview of Its Structure, Properties, and Applications

5-(4-Methanesulfonylphenoxy)pentanoic acid (CAS No. 1157777-51-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methanesulfonyl group and a pentanoic acid moiety, making it a valuable candidate for various biological and therapeutic applications.

The chemical formula of 5-(4-Methanesulfonylphenoxy)pentanoic acid is C₁₃H₁₆O₄S, and its molecular weight is approximately 268.33 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its formulation and delivery methods.

The synthesis of 5-(4-Methanesulfonylphenoxy)pentanoic acid typically involves several steps, including the formation of the methanesulfonyl group on the phenyl ring and the subsequent coupling with pentanoic acid. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which has further enhanced its accessibility for research purposes.

In terms of its biological properties, 5-(4-Methanesulfonylphenoxy)pentanoic acid has been studied for its potential as an anti-inflammatory agent. Research has shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-(4-Methanesulfonylphenoxy)pentanoic acid has also been investigated for its effects on metabolic disorders. Studies have demonstrated that it can modulate lipid metabolism by activating peroxisome proliferator-activated receptors (PPARs), particularly PPARα and PPARγ. This activation can lead to improvements in insulin sensitivity and lipid profiles, making the compound a promising candidate for the treatment of metabolic syndrome and type 2 diabetes.

The pharmacokinetic profile of 5-(4-Methanesulfonylphenoxy)pentanoic acid has been another area of focus in recent research. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in tissues such as the liver and adipose tissue. These properties are advantageous for developing oral formulations of the compound for clinical use.

Clinical trials involving 5-(4-Methanesulfonylphenoxy)pentanoic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Further clinical studies are needed to fully assess its therapeutic potential and to optimize dosing regimens.

In addition to its therapeutic applications, 5-(4-Methanesulfonylphenoxy)pentanoic acid has also found use as a research tool in academic and industrial laboratories. Its unique structure makes it a valuable probe for studying enzyme activity and receptor binding, particularly in the context of PPARs and other nuclear receptors. This versatility has contributed to its widespread adoption in various research settings.

The environmental impact of 5-(4-Methanesulfonylphenoxy)pentanoic acid is another important consideration. While there is limited data available on its environmental fate and toxicity, ongoing studies are being conducted to ensure that its use does not pose significant risks to ecosystems or human health. These efforts are part of a broader commitment to sustainable chemistry practices within the pharmaceutical industry.

In conclusion, 5-(4-Methanesulfonylphenoxy)pentanoic acid (CAS No. 1157777-51-9) is a multifaceted compound with promising applications in both research and clinical settings. Its unique chemical structure confers a range of biological activities, including anti-inflammatory and metabolic modulating properties. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play an increasingly important role in advancing our understanding of human health and disease.